Cas no 1806933-62-9 (Methyl 2-chloro-3-(difluoromethyl)-4-hydroxypyridine-5-acetate)

• Product Name: Methyl 2-chloro-3-(difluoromethyl)-4-hydroxypyridine-5-acetate
• CAS No: 1806933-62-9
• MF: C₉H₈ClF₂NO₃
• MW: 251.614528656006
• CID: 4808228
• Update Time: 2025-05-27

Methyl 2-chloro-3-(difluoromethyl)-4-hydroxypyridine-5-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-chloro-3-(difluoromethyl)-4-hydroxypyridine-5-acetate

• Inchi： 1S/C9H8ClF2NO3/c1-16-5(14)2-4-3-13-8(10)6(7(4)15)9(11)12/h3,9H,2H2,1H3,(H,13,15)
• InChI Key： YBIGZOGLRXVCLU-UHFFFAOYSA-N
• SMILES： ClC1=C(C(F)F)C(C(=CN1)CC(=O)OC)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 390
• XLogP3: 1.4
• Topological Polar Surface Area: 55.4

Additional information on Methyl 2-chloro-3-(difluoromethyl)-4-hydroxypyridine-5-acetate

Recent Advances in the Study of Methyl 2-chloro-3-(difluoromethyl)-4-hydroxypyridine-5-acetate (CAS: 1806933-62-9)

Methyl 2-chloro-3-(difluoromethyl)-4-hydroxypyridine-5-acetate (CAS: 1806933-62-9) has recently emerged as a compound of significant interest in the field of chemical biology and pharmaceutical research. This heterocyclic derivative, characterized by its unique pyridine core with chloro, difluoromethyl, hydroxyl, and ester functional groups, has shown promising potential in various applications, particularly in the development of novel agrochemicals and pharmaceutical intermediates. Recent studies have focused on its synthetic pathways, physicochemical properties, and biological activities, positioning it as a valuable scaffold for further chemical modifications and drug discovery efforts.

The synthesis of Methyl 2-chloro-3-(difluoromethyl)-4-hydroxypyridine-5-acetate has been optimized in several recent publications, with particular attention to yield improvement and environmental sustainability. A 2023 study published in the Journal of Fluorine Chemistry demonstrated an efficient three-step synthesis starting from commercially available 2-chloro-3-formylpyridine, achieving an overall yield of 68% with excellent purity. The key step involves a regioselective difluoromethylation at the 3-position, followed by esterification of the acetic acid side chain. These methodological advances have made the compound more accessible for structure-activity relationship studies.

From a biological perspective, research has revealed that Methyl 2-chloro-3-(difluoromethyl)-4-hydroxypyridine-5-acetate exhibits interesting herbicidal activity, particularly against broadleaf weeds. A recent patent application (WO2023056789) describes its use as a key intermediate in the synthesis of novel protoporphyrinogen oxidase (PPO) inhibitors. The presence of both the difluoromethyl group and the hydroxyl moiety appears to be crucial for binding to the target enzyme, as demonstrated by molecular docking studies. These findings suggest potential applications in developing next-generation herbicides with improved selectivity and reduced environmental impact.

In pharmaceutical research, the compound has gained attention as a building block for kinase inhibitors. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported its successful incorporation into pyridine-based scaffolds targeting JAK2 kinases, showing moderate inhibitory activity (IC50 = 380 nM). The researchers noted that the electron-withdrawing effects of the chloro and difluoromethyl groups, combined with the hydrogen-bonding capability of the hydroxyl group, contribute to favorable interactions with the ATP-binding site of the kinase. This positions Methyl 2-chloro-3-(difluoromethyl)-4-hydroxypyridine-5-acetate as a versatile intermediate for medicinal chemistry programs.

Looking forward, several research groups are investigating the metabolic stability and toxicity profile of this compound, which will be crucial for its further development. Preliminary ADME studies suggest moderate hepatic clearance, with the ester group serving as a potential site for metabolic modification. The scientific community anticipates that continued research on Methyl 2-chloro-3-(difluoromethyl)-4-hydroxypyridine-5-acetate (1806933-62-9) will yield additional insights into its applications and potentially lead to the development of novel bioactive molecules in both agricultural and pharmaceutical sectors.